Cas no 165682-90-6 (2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester
• CAS No: 165682-90-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD06669907
• CID: 5161586
• Update Time: 2026-03-04

2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester

• MDL： MFCD06669907
• Inchi： 1S/C13H14N2O2S/c1-3-17-12(16)11-8-18-13(15-11)14-10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： HRMZLXIRGPQXCP-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC1=CC=C(C)C=C1

Additional information on 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester

Recent Advances in the Study of 2-p-Tolylaminothiazole-4-carboxylic Acid Ethyl Ester (CAS: 165682-90-6)

The compound 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester (CAS: 165682-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This thiazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, focusing on its chemical characteristics, biological activities, and recent advancements in its application.

Recent studies have highlighted the role of 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester as a versatile scaffold in medicinal chemistry. Its thiazole core is known for its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases, which are critical in cancer cell proliferation and survival.

In addition to its kinase inhibitory properties, 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester has shown promise in antimicrobial applications. A recent investigation revealed its potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings suggest its potential as a lead compound for the development of new antibiotics.

The synthetic pathways for 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester have also been optimized in recent years. A 2022 study detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for scaling up production for preclinical and clinical studies. Furthermore, computational modeling has been employed to predict the compound's pharmacokinetic properties, aiding in the design of derivatives with enhanced bioavailability and reduced toxicity.

Despite these promising developments, challenges remain in the clinical translation of 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-p-Tolylaminothiazole-4-carboxylic acid ethyl ester (CAS: 165682-90-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and recent synthetic advancements position it as a valuable candidate for therapeutic development. Continued research efforts are expected to uncover new applications and refine its pharmacological profile, paving the way for its potential use in treating various diseases.